1-(1H-pyrazol-3-ylcarbonyl)-3-{2-[2-(trifluoromethyl)phenyl]ethyl}piperidine

• IUPAC Name: 1H-pyrazol-5-yl-[3-[2-[2-(trifluoromethyl)phenyl]ethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H20F3N3O/c19-18(20,21)15-6-2-1-5-14(15)8-7-13-4-3-11-24(12-13)17(25)16-9-10-22-23-16/h1-2,5-6,9-10,13H,3-4,7-8,11-12H2,(H,22,23)
• InChI Key: UDAWSACMQVMNEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=NN2)CCC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H20F3N3O
• Molecular Weight: 351.4 g/mol

Description

1-(1H-pyrazol-3-ylcarbonyl)-3-{2-[2-(trifluoromethyl)phenyl]ethyl}piperidine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as TFP or TFP-piperidine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of TFP-piperidine is not fully understood. However, it has been proposed that TFP-piperidine acts on the GABAergic system, which is involved in the regulation of anxiety and pain. TFP-piperidine has been shown to increase the release of GABA in the brain, which may contribute to its anxiolytic and analgesic effects.
Biochemical and Physiological Effects
TFP-piperidine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. TFP-piperidine has also been shown to reduce nociceptive behavior in animal models of pain. In addition, TFP-piperidine has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using TFP-piperidine in lab experiments is its broad range of therapeutic applications. TFP-piperidine has been shown to have anti-inflammatory, analgesic, anxiolytic, and antidepressant effects, making it a versatile compound for research. However, one limitation of using TFP-piperidine in lab experiments is its potential toxicity. Further studies are needed to determine the safety of TFP-piperidine in humans.

Future Directions

There are several future directions for the research of TFP-piperidine. One direction is to investigate its potential as a treatment for drug addiction. TFP-piperidine has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have potential as a treatment for drug addiction in humans. Another direction is to investigate its potential as an antidepressant. TFP-piperidine has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant effects. Finally, further studies are needed to determine the safety and efficacy of TFP-piperidine in humans. Clinical trials are needed to determine the optimal dosage and potential side effects of TFP-piperidine.
Conclusion
In conclusion, TFP-piperidine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, anxiolytic, and antidepressant effects in animal models. TFP-piperidine has been synthesized using various methods and has a broad range of therapeutic applications. However, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of TFP-piperidine has been achieved using various methods, including the reaction of 1-(1H-pyrazol-3-yl)ethanone with 2-(trifluoromethyl)phenylacetic acid followed by reduction with sodium borohydride. Another method involves the reaction of 1-(1H-pyrazol-3-yl)ethanone with 2-(trifluoromethyl)phenylacetonitrile followed by reduction with lithium aluminum hydride. These methods have been reported in scientific literature and are reliable for the synthesis of TFP-piperidine.

Scientific Research Applications

TFP-piperidine has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in animal models. TFP-piperidine has also been investigated for its potential in treating drug addiction and as an antidepressant. These studies suggest that TFP-piperidine has a broad range of therapeutic applications and warrants further investigation.